Cas no 219138-21-3 (Ac-Ile-Glu-Thr-Asp-pNA)

• Product Name: Ac-Ile-Glu-Thr-Asp-pNA
• CAS No: 219138-21-3
• MF: C₂₇H₃₈N₆O₁₂
• MW: 638.623627185822
• CID: 253336
• PubChem ID: 25108782
• Update Time: 2025-05-21

Ac-Ile-Glu-Thr-Asp-pNA Chemical and Physical Properties

Names and Identifiers

• L-a-Asparagine,N-acetyl-L-isoleucyl-L-a-glutamyl-L-threonyl-N-(4-nitrophenyl)-
• Ac-IETD-pNA
• Ac-Ile-Glu-Thr-Asp-pNA
• Granzyme B Substrate
• AC-IETD-AMC
• AC-IETD-MCA
• AC-ILE-GLU-THR-ASP-AMC
• AC-ILE-GLU-THR-ASP-MCA
• AX-IETD-AMC
• PASE-3 PRECURSOR PROTEASE SUBSTRATES
• PASE-8 SUBSTRATE
• PASE-8 SUBSTRATE I
• Z-ALA-ALA-ASP-AFC
• 219138-21-3
• MS-30900
• HY-120833
• SCHEMBL4594304
• N-Acetyl-Ile-Glu-Thr-Asp-p-nitroanilide, >=95%
• (4S,7S,10S,13S)-4-sec-butyl-7-(2-carboxyethyl)-10-((R)-1-hydroxyethyl)-13-(4-nitrophenylcarbamoyl)-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oic acid
• CS-0079281
• Caspase-8 Chromogenic Substrate I
• AKOS040757399
• (4S)-4-[[(2S,3S)-2-acetamido-3-methylpentanoyl]amino]-5-[[(2S,3R)-1-[[(2S)-3-carboxy-1-(4-nitroanilino)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• DA-50169
• G12977

• MDL： MFCD01318840
• Inchi： 1S/C27H38N6O12/c1-5-13(2)22(28-15(4)35)26(42)30-18(10-11-20(36)37)24(40)32-23(14(3)34)27(43)31-19(12-21(38)39)25(41)29-16-6-8-17(9-7-16)33(44)45/h6-9,13-14,18-19,22-23,34H,5,10-12H2,1-4H3,(H,28,35)(H,29,41)(H,30,42)(H,31,43)(H,32,40)(H,36,37)(H,38,39)/t13-,14+,18-,19-,22-,23-/m0/s1
• InChI Key： FHURKTIGZAIQGR-BQCLNCLCSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC(C)=O)N[C@H](C(N[C@H](C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC(=O)O)=O)[C@@H](C)O)=O)CCC(=O)O

Computed Properties

• Exact Mass: 638.25500
• Monoisotopic Mass: 638.255
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 45
• Rotatable Bond Count: 23
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 286A^2
• XLogP3: -0.8

Experimental Properties

• Color/Form: White powder
• Solubility: DMSO/DMF: 1 mg/mL
• PSA: 286.15000
• LogP: 1.41860
• Solubility: Dissolved in dmso/dmf, 1mg/ml

Ac-Ile-Glu-Thr-Asp-pNA Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ac-Ile-Glu-Thr-Asp-pNA

Ac-Ile-Glu-Thr-Asp-pNA: A Comprehensive Overview

Ac-Ile-Glu-Thr-Asp-pNA (CAS No. 219138-21-3) is a peptide-based compound that has garnered significant attention in the fields of biochemistry, pharmacology, and drug discovery. This compound, also known as Ac-Ile-Glu-Thr-Asp-p-nitroanilide, is a synthetic peptide derivative that serves as a substrate for protease enzymes, particularly those belonging to the serine protease family. Its structure consists of an acetylated N-terminal and a p-nitroanilide (pNA) group at the C-terminal, making it highly sensitive to enzymatic cleavage. This property has made it an invaluable tool in studying enzyme kinetics, drug development, and diagnostic assays.

Recent advancements in protease research have highlighted the importance of Ac-Ile-Glu-Thr-Asp-pNA in understanding the mechanisms of enzyme activity and inhibition. Proteases play a pivotal role in various biological processes, including blood coagulation, inflammation, and cancer progression. The ability of Ac-Ile-Glu-Thr-Asp-pNA to act as a specific substrate for these enzymes has enabled researchers to design more effective inhibitors, which could potentially lead to novel therapeutic agents for diseases such as thrombosis and cancer.

One of the most notable applications of Ac-Ile-Glu-Thr-Asp-pNA is in the development of diagnostic kits for measuring protease activity. Its high sensitivity and specificity make it ideal for detecting enzyme levels in biological samples, such as blood or tissue extracts. Recent studies have demonstrated its utility in point-of-care testing devices, which could revolutionize healthcare by enabling rapid diagnosis of conditions like thrombotic disorders.

In addition to its diagnostic applications, Ac-Ile-Glu-Thr-Asp-pNA has been instrumental in advancing our understanding of enzyme specificity and selectivity. By modifying the sequence or substituents of this compound, researchers can investigate how slight changes in structure influence enzyme binding and cleavage. This knowledge is crucial for designing drugs that target specific proteases without affecting other enzymes, thereby minimizing off-target effects.

The synthesis and purification of Ac-Ile-Glu-Thr-Asp-pNA have also been optimized in recent years. Improved synthetic methodologies have enhanced the compound's purity and stability, ensuring consistent performance in various assays. Furthermore, the use of advanced analytical techniques, such as mass spectrometry and HPLC, has enabled precise characterization of this compound, contributing to its reliability in research settings.

Looking ahead, the potential applications of Ac-Ile-Glu-Thr-Asp-pNA are vast and promising. Its role in drug discovery is expected to expand as researchers continue to explore its interactions with novel protease inhibitors. Moreover, its integration into high-throughput screening platforms could accelerate the identification of lead compounds for therapeutic development.

In conclusion, Ac-Ile-Glu-Thr-Asp-pNA (CAS No. 219138-21-3) is a versatile compound that has significantly contributed to our understanding of protease biology and drug development. With ongoing advancements in research methodologies and technological innovations, this compound is poised to remain a cornerstone in the field of enzymology for years to come.